Cas no 84360-93-0 (Benzene,1-ethoxy-4-[2-(trans-4-pentylcyclohexyl) ethyl]-)

Benzene,1-ethoxy-4-[2-(trans-4-pentylcyclohexyl) ethyl]- structure
84360-93-0 structure
Product Name:Benzene,1-ethoxy-4-[2-(trans-4-pentylcyclohexyl) ethyl]-
CAS No:84360-93-0
MF:C21H34O
MW:302.49406671524
CID:733033
PubChem ID:585014
Update Time:2025-04-19

Benzene,1-ethoxy-4-[2-(trans-4-pentylcyclohexyl) ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-ethoxy-4-[2-(trans-4-pentylcyclohexyl) ethyl]-
    • 1-ethoxy-4-[2-(4-pentylcyclohexyl)ethyl]benzene
    • 1-Ethoxy-4-[2-(4-pentylcyclohexyl)ethyl]benzene #
    • SCHEMBL7511669
    • DTXSID30342844
    • LFGDFCLIVISJSO-UHFFFAOYSA-N
    • 84360-93-0
    • Benzene, 1-ethoxy-4-[2-(4-pentylcyclohexyl)ethyl]-
    • Benzene,1-ethoxy-4-[2-(trans-4-pentylcyclohexyl)ethyl]-
    • SCHEMBL8453071
    • Inchi: 1S/C21H34O/c1-3-5-6-7-18-8-10-19(11-9-18)12-13-20-14-16-21(17-15-20)22-4-2/h14-19H,3-13H2,1-2H3
    • InChI Key: LFGDFCLIVISJSO-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=CC=1)CCC1CCC(CCCCC)CC1

Computed Properties

  • Exact Mass: 302.260965704g/mol
  • Monoisotopic Mass: 302.260965704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.2
  • Topological Polar Surface Area: 9.2Ų

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